Methyl 4-(3-methoxyphenyl)-4-oxobutanoate

• IUPAC Name: methyl 4-(3-methoxyphenyl)-4-oxobutanoate
• InChI: InChI=1S/C12H14O4/c1-15-10-5-3-4-9(8-10)11(13)6-7-12(14)16-2/h3-5,8H,6-7H2,1-2H3
• InChI Key: LXQLFZQEAKZYNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CCC(=O)OC
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For a similar compound, “4-hydroxy-3-methoxybenzaldehyde nicotinamide”, X-ray diffraction, FT-IR, FT-Raman, and NMR techniques were used for structural analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various experimental and theoretical methods. For a similar compound, “4-hydroxy-3-methoxybenzaldehyde nicotinamide”, properties such as transparency, cut-off wavelength, emission property, thermal stability, hardness behavior, and third harmonic NLO properties were analyzed.

Synthesis routes and methods

Procedure details

A screw-capped tube equipped with a magnetic stir bar is charged with m-anisaldehyde (3.04 mL, 25 mmol), methyl acrylate (4.50 mL, 50 mmol), (PPh3)3RhCl (1.16 g, 1.25 mmol), 2-amino-3-picoline (1.06 mL, 10 mmol), and benzoic acid (702 mg, 5 mmol). The reaction mixture is stirred at 130° C. for 3 days. After cooling to room temperature, the resulting mixture is dissolved in diethyl ether and ished with water and brine. The organic phase is then dried over Na2SO4 and concentrated. The residue is then purified on silica gel (10-30% ethyl acetate in hexane) to give methyl 4-(3-methoxyphenyl)-4-oxobutanoate (5.02 g, 90%) as a clear reddish brown oil. 1H NMR (CDCl3, 400 MHz) δ 7.57 (d, J=9.5 Hz, 1H), 7.51 (dd, J=3.0, 2.0 Hz, 1H), 7.38 (t, J=10.0 Hz, 1H), 7.12 (ddd, J=10.5, 3.5, 1.0 Hz, 1H), 3.85 (s, 3H), 3.71 (s, 3H), 3.32 (t, J=8.5 Hz, 2H), 2.77 (t, J=8.5 Hz, 2H).